Cas no 102-51-2 (3,4-Diaminoanisole)

3,4-Diaminoanisole (CAS 615-05-4) is an aromatic diamine derivative primarily used as an intermediate in the synthesis of dyes, pigments, and specialty polymers. Its molecular structure, featuring both amino and methoxy functional groups, enables versatile reactivity in oxidative coupling and polymerization processes. This compound is particularly valued in hair dye formulations due to its ability to form stable, intense colorants upon oxidation. It also serves as a precursor in the production of polyimide resins and other high-performance materials. Proper handling is essential, as it may pose sensitization risks. Its consistent purity and reactivity make it a reliable choice for industrial and research applications requiring precise aromatic amine chemistry.

3,4-Diaminoanisole structure

Product Name:3,4-Diaminoanisole

CAS No:102-51-2

MF:C₇H₁₀N₂O

MW:138.167101383209

MDL:MFCD00047837

CID:81831

PubChem ID:153404

Update Time:2025-10-28

3,4-Diaminoanisole Chemical and Physical Properties

Names and Identifiers

- 3,4-Diaminoanisole
- Methoxyophenylenediamine
- 4-methoxybenzene-1,2-diamine
- 4-Methoxy-O-Phenylenediamine
- 2-Amino-4-methoxyphenylamine
- 4-methoxy-1,2-Benzenediamine
- 4-methoxy-2-benzenediamine
- 4-Methoxy-1,2-phenylenediamine
- 3,4-Diaminoanisidine
- 2-Amino-4-methoxy aniline
- 4-Methoxy-1,2-diaminobenzene
- 4-Methoxy-2-aMinoaniline
- 2-DiaMino-4-Methoxybenzene
- 4-methoxy-o-phenylenediamin
- 1,2-Diamino-4-methoxybenzene
- 3,4-DIAMINO ANISOLE
- 1,2-Benzenediamine, 4-methoxy-
- o-Phenylenediamine, 4-methoxy-
- 1,2-Benzenediamine, 4-methoxy- (9CI)
- 1,2-Benzenediamine,4-methoxy-
- AGAHETWGCFCMDK-UHFFFAOYSA-N
- 4-METHOXY-PHENYLENEDIAMINE
- 4-Methoxy-benzene-1,2-diamine
- 3,4 diam
- 4-Methoxy-1,2-benzenediamine #
- FT-0618911
- M2882
- SCHEMBL234263
- AC-26078
- MFCD00047837
- 102-51-2
- NS00023156
- 3,4-Diaminoanisole;1,2-Benzenediamine,4-methoxy;4-Methoxy-1,2-benzenediamine
- 4-methoxy-o-phenylene diamine
- 57B24QB262
- BB 0241897
- AKOS000103845
- BRN 0878789
- p-Methoxy-o-phenylenediamine
- EN300-85295
- AMY10750
- Omeprazole Impurity 2
- 5-methoxy-o-phenylenediamine
- BCP30876
- 3,4 diamino anisole
- J-000710
- CS-W001175
- SY032808
- Q63391608
- AB02069
- A20812
- DTXSID00144514
- 1,2-diamino-4-methoxy-benzene
- NCIOpen2_003403
- STR02678
- STK500752
- aniline, 2-amino-4-methoxy-
- ALBB-006147
- 4-Methoxybenzene-1,2-diamine;
- MDL： MFCD00047837
- Inchi： 1S/C7H10N2O/c1-10-5-2-3-6(8)7(9)4-5/h2-4H,8-9H2,1H3
- InChI Key： AGAHETWGCFCMDK-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=C(C=1)N)N
- BRN： 0878789

Computed Properties

Exact Mass: 138.07900
Monoisotopic Mass: 138.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.6
Topological Polar Surface Area: 61.3

Experimental Properties

Color/Form: Green flake crystals
Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 130-131.5 ºC
Boiling Point: 302.4°C at 760 mmHg
Flash Point: 161.7°C
Refractive Index: 1.5200 (estimate)
Solubility: Slightly soluble (8.2 g/l) (25 º C),
PSA: 61.27000
LogP: 2.02200
Solubility: Soluble in ether
Sensitiveness: Air Sensitive
Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,4-Diaminoanisole Security Information

Signal Word：Warning
Hazard Statement： H302+H312+H332-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：2811
Hazard Category Code： 23/24/25-36/37/38
Safety Instruction： S26; S36/37/39; S45
RTECS：ST2690000
Hazardous Material Identification：
Safety Term：S26-S36/37/39-S45
Risk Phrases：R23/24/25
HazardClass：6.1
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
PackingGroup：III

3,4-Diaminoanisole Customs Data

HS CODE：2922299090
Customs Data：

China Customs Code:
2922299090

Overview:

2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,4-Diaminoanisole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM102496-25g	4-methoxybenzene-1,2-diamine	102-51-2	95+%	25g	$153	2021-06-17
Chemenu	CM102496-100g	4-methoxybenzene-1,2-diamine	102-51-2	95+%	100g	$355	2021-06-17
Fluorochem	092184-1g	3,4-Diaminoanisole	102-51-2	97%	1g	￡16.00	2022-03-01
Fluorochem	092184-5g	3,4-Diaminoanisole	102-51-2	97%	5g	￡42.00	2022-03-01
Fluorochem	092184-10g	3,4-Diaminoanisole	102-51-2	97%	10g	￡72.00	2022-03-01
Fluorochem	092184-25g	3,4-Diaminoanisole	102-51-2	97%	25g	￡102.00	2022-03-01
Chemenu	CM102496-25g	4-methoxybenzene-1,2-diamine	102-51-2	95%+	25g	$67	2023-03-07
Chemenu	CM102496-100g	4-methoxybenzene-1,2-diamine	102-51-2	95%+	100g	$222	2023-03-07
Apollo Scientific	OR21113-1g	4-Methoxybenzene-1,2-diamine	102-51-2		1g	£15.00	2025-02-19
Apollo Scientific	OR21113-5g	4-Methoxybenzene-1,2-diamine	102-51-2		5g	£32.00	2025-02-19

3,4-Diaminoanisole Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:102-51-2)4-METHOXY-O-PHENYLENEDIAMINE

Order Number:sfd14389

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

3,4-Diaminoanisole Related Literature

1. Synthesis and spectroscopic properties of fluorescent 5-benzimidazolyl-2′-deoxyuridines 5-fdU probes obtained from o-phenylenediamine derivatives

Pu Guo,Xiaowei Xu,Xiaoyu Qiu,Yimin Zhou,Shengyong Yan,Changcheng Wang,Chunjiang Lu,Wen Ma,Xiaocheng Weng,Xianzheng Zhang,Xiang Zhou Org. Biomol. Chem. 2013 11 1610
2. Synthesis of β-carboline–benzimidazole conjugates using lanthanum nitrate as a catalyst and their biological evaluation

Ahmed Kamal,M. P. Narasimha Rao,P. Swapna,Vunnam Srinivasulu,Chandrakant Bagul,Anver Basha Shaik,Kishore Mullagiri,Jeshma Kovvuri,Vangala Santhosh Reddy,K. Vidyasagar,Narayana Nagesh Org. Biomol. Chem. 2014 12 2370
3. A highly efficient oxidative condensation reaction for selective protein conjugation

Ao Ji,Wei Ren,Hui-wang Ai Chem. Commun. 2014 50 7469
4. Indicator reaction for sensitive kinetic micro-determination of cysteine and cystine in a mixture without prior separation

A. Giannousios,C. Papadopoulos Analyst 1996 121 413
5. Accelerated microdroplet synthesis of benzimidazoles by nucleophilic addition to protonated carboxylic acids

Pallab Basuri,L. Edwin Gonzalez,Nicolás M. Morato,Thalappil Pradeep,R. Graham Cooks Chem. Sci. 2020 11 12686

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